Cas no 1795029-54-7 (2-Bromoveratryl-d3 Alcohol)

• Product Name: 2-Bromoveratryl-d3 Alcohol
• CAS No: 1795029-54-7
• MF: C₉H₁₁BrO₃
• MW: 250.104327440262
• CID: 4554133
• Update Time: 2025-06-11

2-Bromoveratryl-d3 Alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromoveratryl-d3 Alcohol
• 2-BroMo-3,4-diMethoxy-benzeneMethanol-d3

• Inchi： 1S/C9H11BrO3/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4,11H,5H2,1-2H3/i3D,4D,5D
• InChI Key： PYTZALKMXNKAMY-QGZYMEECSA-N
• SMILES： C1(C([2H])O)=C([2H])C([2H])=C(OC)C(OC)=C1Br

Additional information on 2-Bromoveratryl-d3 Alcohol

Comprehensive Analysis of 2-Bromoveratryl-d3 Alcohol (CAS No. 1795029-54-7): Properties, Applications, and Market Trends

The compound 2-Bromoveratryl-d3 Alcohol (CAS No. 1795029-54-7) is a deuterated derivative of 2-bromoveratryl alcohol, a versatile intermediate in organic synthesis and pharmaceutical research. With the increasing demand for isotopically labeled compounds in drug discovery and metabolic studies, 2-Bromoveratryl-d3 Alcohol has gained significant attention. Its unique structural features, including the deuterium substitution at key positions, make it invaluable for applications in NMR spectroscopy, mass spectrometry, and kinetic isotope effect studies.

One of the most searched questions in the field of deuterated compounds is: "What are the advantages of using deuterated analogs in pharmaceutical research?" The answer lies in the enhanced stability and metabolic profiling offered by compounds like 2-Bromoveratryl-d3 Alcohol. Deuterium incorporation can significantly alter the pharmacokinetics of a molecule, reducing the rate of metabolism and improving the half-life of potential drug candidates. This property aligns with the growing trend of deuterated drug development, a hot topic in the pharmaceutical industry.

The synthesis of 2-Bromoveratryl-d3 Alcohol typically involves the selective deuteration of the parent compound, 2-bromoveratryl alcohol, using specialized reagents or catalytic methods. Researchers often search for "efficient deuteration techniques for aromatic compounds", highlighting the need for optimized synthetic routes. The presence of the bromine substituent in this molecule further enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry.

In the context of analytical applications, 2-Bromoveratryl-d3 Alcohol serves as an excellent internal standard for quantitative analysis. Mass spectrometry laboratories frequently inquire about "stable isotope-labeled standards for LC-MS", and this compound fits perfectly into this category. Its deuterated form minimizes interference with the analyte of interest while providing nearly identical chromatographic behavior, ensuring accurate quantification in complex biological matrices.

The market for deuterated compounds like 2-Bromoveratryl-d3 Alcohol is expanding rapidly, driven by the pharmaceutical industry's need for better tools in drug metabolism and pharmacokinetics (DMPK) studies. A trending search term, "deuterated compound market growth 2023-2030", reflects this commercial interest. With an increasing number of deuterated drugs receiving FDA approval, the demand for high-quality deuterated intermediates is expected to rise substantially in the coming years.

From a chemical perspective, the physical properties of 2-Bromoveratryl-d3 Alcohol are similar to its non-deuterated counterpart, with slight differences in vibrational frequencies due to the isotope effect. Researchers investigating "isotope effects on molecular properties" will find this compound particularly interesting. The bromine atom offers an additional handle for further functionalization, while the methoxy groups provide electron density to the aromatic ring, influencing its reactivity in various transformations.

Quality control is paramount for compounds like 2-Bromoveratryl-d3 Alcohol, especially when used in pharmaceutical applications. Common queries such as "how to determine deuteration percentage" and "analytical methods for deuterated compounds" underscore the importance of rigorous characterization. Typically, NMR spectroscopy and mass spectrometry are employed to confirm the deuteration level and purity of the material, ensuring it meets the stringent requirements of research and industrial applications.

Looking ahead, the development of more efficient synthetic methods for 2-Bromoveratryl-d3 Alcohol remains an active area of research. The scientific community is particularly interested in "green chemistry approaches to deuteration", seeking environmentally friendly methods that reduce solvent waste and energy consumption. As sustainability becomes a key concern in chemical manufacturing, these innovations will likely shape the future production of deuterated compounds.

For researchers working with 2-Bromoveratryl-d3 Alcohol, proper storage and handling are essential to maintain its stability. While not classified as hazardous, best practices recommend storage under inert atmosphere at low temperatures to prevent degradation. This aligns with frequent searches for "storage conditions for sensitive organic compounds", reflecting the practical concerns of laboratory professionals.

In conclusion, 2-Bromoveratryl-d3 Alcohol (CAS No. 1795029-54-7) represents an important tool in modern chemical research, particularly in pharmaceutical development and analytical chemistry. Its unique properties bridge multiple disciplines, from synthetic organic chemistry to drug metabolism studies. As the field of deuterated compounds continues to evolve, this molecule will undoubtedly play a significant role in advancing scientific understanding and therapeutic innovation.